4-Chloro-6-methoxy-7-(2-(pyrrolidin-1-yl)ethoxy)quinazoline

• Molecular Formula: C15H18ClN3O2
• Molecular Weight: 307.77 g/mol
• IUPAC Name: 4-chloro-6-methoxy-7-(2-pyrrolidin-1-ylethoxy)quinazoline
• InChI: InChI=1S/C15H18ClN3O2/c1-20-13-8-11-12(17-10-18-15(11)16)9-14(13)21-7-6-19-4-2-3-5-19/h8-10H,2-7H2,1H3
• InChI Key: YXCADIWEURXKPS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=NC=N2)Cl)OCCN3CCCC3

Description

4-Chloro-6-methoxy-7-(2-(pyrrolidin-1-yl)ethoxy)quinazoline is a useful research compound. Its molecular formula is C15H18ClN3O2 and its molecular weight is 307.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 6methoxy-7-(2-(pyrrolidin-1-yl)ethoxy)-3,4-dihydroquinazolin-4-one (228 mg, 7.9 mmol) in thionyl chloride (5 ml) and DMF (0.2 ml) was heated at reflux for 1 hour. Toluene was added and the volatiles were removed by evaporation. The residue was dissolved in methylene chloride and cooled aqueous sodium hydrogen carbonate solution was added. The organic layer was separated, washed with brine, dried (MgSO4) and the solvent removed by evaporation to give 4-chloro-6-methoxy-7-(2-(pyrrolidin-1-yl)ethoxy)quinazoline (200 mg, 82%).